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Compound of Interest

Compound Name: N,N'-Bis(acryloyl)cystamine

Cat. No.: B1207238 Get Quote

Essential Safety and Handling Guide for N,N'-
Bis(acryloyl)cystamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of N,N'-
Bis(acryloyl)cystamine. Adherence to these procedures is essential for ensuring laboratory

safety and minimizing risk. This document offers procedural, step-by-step guidance to directly

address operational questions concerning personal protective equipment (PPE), handling,

storage, and disposal.

Hazard Overview
N,N'-Bis(acryloyl)cystamine is classified as a hazardous chemical that can cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3][4][5] It is a solid,

and airborne dust presents an inhalation hazard.[1][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, skin

contact, or eye contact. The following table summarizes the required PPE for handling N,N'-
Bis(acryloyl)cystamine.
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PPE Category Minimum Requirement
Recommended
Specifications

Hand Protection Chemical-resistant gloves

Nitrile or Butyl rubber gloves.

For extended contact, Butyl

rubber is recommended.

Always double glove.[6]

Eye and Face Protection
Safety glasses with side

shields

Chemical safety goggles. A

face shield is recommended if

there is a potential for

splashing.[4]

Respiratory Protection Use in a well-ventilated area

A NIOSH-approved N95 dust

mask should be worn when

handling the powder.[6] If

working outside a fume hood

or with large quantities, a

respirator with a particulate

filter is recommended.

Skin and Body Protection Lab coat

A fully buttoned lab coat is

required.[7] For tasks with a

higher risk of exposure, a

chemically resistant gown is

recommended.

Important Note on Glove Selection:

No specific permeation data for N,N'-Bis(acryloyl)cystamine is available. The

recommendations provided are based on data for acrylamide, a related compound. It is crucial

to understand that breakthrough times can be affected by glove thickness, chemical

concentration, temperature, and frequency of exposure.[4] Always inspect gloves before use

and change them immediately if contamination is suspected. For incidental contact, nitrile

gloves are often used, but for extended contact, more robust options like butyl rubber should

be considered.[6]

Occupational Exposure Limits
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There are no established specific occupational exposure limits (OELs) such as Permissible

Exposure Limits (PEL) or Threshold Limit Values (TLV) for N,N'-Bis(acryloyl)cystamine.

However, due to its irritant properties and the hazards associated with the related compound

acrylamide, exposure should be minimized to the lowest achievable level.

For context, the OELs for acrylamide are provided below. These should be used as a

conservative reference for risk assessment until specific data for N,N'-Bis(acryloyl)cystamine
becomes available.

Organization
Exposure Limit (8-hour Time-Weighted
Average)

MIOSHA 0.03 mg/m³ (PEL)[7]

ACGIH 0.03 mg/m³ (TLV)[7]

Safe Handling and Storage
Operational Plan:

Designated Area: All work with N,N'-Bis(acryloyl)cystamine should be conducted in a

designated area, such as a chemical fume hood, to minimize inhalation exposure.[7]

Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[1][4]

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

leaving the laboratory.[1]

Labeling: Ensure all containers of N,N'-Bis(acryloyl)cystamine are clearly labeled with the

chemical name and associated hazards.

Storage Plan:

Store in a cool, dry, and well-ventilated area.[1]

The manufacturer recommends storing the material in a freezer.[1][4]

Keep the container tightly closed to prevent moisture ingress and contamination.[1]
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Store under an inert atmosphere for enhanced stability.[2]

Disposal Plan
All waste containing N,N'-Bis(acryloyl)cystamine, including contaminated PPE and empty

containers, must be treated as hazardous waste.

Waste Collection: Collect all solid and liquid waste in designated, sealed, and clearly labeled

hazardous waste containers.

Contaminated Materials: Used gloves, bench paper, and other contaminated disposable

materials should be placed in a sealed bag and disposed of as hazardous waste.

Disposal: Arrange for disposal through your institution's environmental health and safety

(EHS) office, following all local, state, and federal regulations.[1]

Spill Response Plan
In the event of a spill, follow the procedures outlined below.
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Immediate Actions

Don Appropriate PPE

Spill Cleanup Procedure

Post-Cleanup

Alert others in the area

Evacuate the immediate area
(if necessary)

Assess the spill size and risk

Double Nitrile or
Butyl Rubber Gloves

Chemical Safety Goggles
& Face Shield N95 Respirator Protective Gown

Contain the spill with
absorbent pads

Gently cover the solid spill
to prevent dust

Carefully sweep or scoop
the material

Place into a labeled
hazardous waste container

Decontaminate the area
with soap and water

Collect decontamination materials
as hazardous waste

Remove PPE carefully

Wash hands thoroughly

Report the incident to EHS

Click to download full resolution via product page

Caption: Workflow for handling a solid chemical spill.
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By implementing these safety protocols, researchers can minimize the risks associated with

handling N,N'-Bis(acryloyl)cystamine and maintain a safe laboratory environment. Always

consult your institution's specific safety guidelines and the manufacturer's Safety Data Sheet

(SDS) before working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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